2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diisopropylacetamide

• IUPAC Name: 2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C18H26N4O4/c1-7-26-13-8-9-19-16-15(13)17(24)21(18(25)20(16)6)10-14(23)22(11(2)3)12(4)5/h8-9,11-12H,7,10H2,1-6H3
• InChI Key: DBKGTIKTCQAIIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)N(C(C)C)C(C)C)C
• Molecular Formula: C18H26N4O4
• Molecular Weight: 362.4 g/mol

Description

2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diisopropylacetamide is a useful research compound. Its molecular formula is C18H26N4O4 and its molecular weight is 362.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

• Pyrimidine derivatives, through a series of synthetic pathways, have been identified for their antimicrobial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012). This suggests potential for developing new therapeutic agents targeting various bacterial and fungal infections.

Anticancer Activity

• Novel pyrimidine derivatives have been synthesized, exhibiting significant anticancer activities. For instance, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives showed appreciable inhibition against a panel of cancer cell lines, highlighting their potential as anticancer agents (Al-Sanea et al., 2020).

Anti-inflammatory and Analgesic Activity

• Pyrimidine compounds have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Some compounds demonstrated significant results, suggesting their utility in developing new treatments for inflammation and pain management (Sondhi et al., 2009).

Antiviral Activity

• Pyrimidine analogues have shown poor to moderate inhibitory activity against DNA viruses but marked inhibitory activity against retroviruses in cell culture, highlighting their potential as antiviral agents, especially for HIV (Hocková et al., 2003).

HIV-1 Protease Inhibitors

• Pyrimidine bases as novel P2 ligands in HIV-1 protease inhibitors have enhanced activity against drug-resistant HIV-1 variants, demonstrating the role of pyrimidine derivatives in combating HIV resistance (Zhu et al., 2019).